Cas no 93627-52-2 (Isoquinoline, 1,2,3,4-tetrahydro-2-(1-methylethyl)- (9CI))

Isoquinoline, 1,2,3,4-tetrahydro-2-(1-methylethyl)- (9CI) structure
93627-52-2 structure
Product Name:Isoquinoline, 1,2,3,4-tetrahydro-2-(1-methylethyl)- (9CI)
CAS No:93627-52-2
MF:C12H17N
MW:175.270083189011
CID:999912
PubChem ID:3029141
Update Time:2025-04-20

Isoquinoline, 1,2,3,4-tetrahydro-2-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 1,2,3,4-tetrahydro-2-(1-methylethyl)- (9CI)
    • SCHEMBL1083820
    • 2-Isopropyl-1,2,3,4-tetrahydroisoquinoline
    • AKOS027419470
    • 93627-52-2
    • DB-287662
    • Isoquinoline, 1,2,3,4-tetrahydro-2-(1-methylethyl)-
    • Inchi: 1S/C12H17N/c1-10(2)13-8-7-11-5-3-4-6-12(11)9-13/h3-6,10H,7-9H2,1-2H3
    • InChI Key: UKXXZHBWKKSUGE-UHFFFAOYSA-N
    • SMILES: N1(C(C)C)CC2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 175.136
  • Monoisotopic Mass: 175.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 3.2Ų
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